Cas no 915385-17-0 (Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-)
915385-17-0 structure
Product Name:Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-
CAS No:915385-17-0
MF:C19H22O4
MW:314.375586032867
CID:748627
PubChem ID:71422966
Update Time:2025-04-19
Benzoic acid, 4-[(2-phenoxyhexyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-
- 4-(2-phenoxyhexoxy)benzoic acid
- DTXSID60841936
- 4-[(2-Phenoxyhexyl)oxy]benzoic acid
- 915385-17-0
- CHEMBL2269898
-
- Inchi: 1S/C19H22O4/c1-2-3-7-18(23-17-8-5-4-6-9-17)14-22-16-12-10-15(11-13-16)19(20)21/h4-6,8-13,18H,2-3,7,14H2,1H3,(H,20,21)
- InChI Key: AKGODYSHFSGJST-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(COC1C=CC(C(=O)O)=CC=1)CCCC
Computed Properties
- Exact Mass: 314.15180918g/mol
- Monoisotopic Mass: 314.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 4-[(2-phenoxyhexyl)oxy]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
915385-17-0 (Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-) Related Products
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